Cas no 2034499-44-8 (N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide)

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide is a synthetic small-molecule compound featuring a nicotinamide core substituted with a 2,3-dihydrobenzo[b][1,4]dioxin and tetrahydrothiophene moiety. This structure confers unique physicochemical properties, including enhanced solubility and stability, making it suitable for pharmaceutical and agrochemical applications. The compound's heterocyclic framework allows for selective interactions with biological targets, potentially serving as a key intermediate in drug discovery. Its well-defined synthetic route ensures high purity and reproducibility, supporting research in medicinal chemistry. The presence of both oxygen and sulfur-containing rings may contribute to improved bioavailability and metabolic resistance, broadening its utility in lead optimization studies.
N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide structure
2034499-44-8 structure
Product Name:N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
CAS No:2034499-44-8
MF:C18H18N2O4S
MW:358.411523342133
CID:5553282
PubChem ID:91815729
Update Time:2025-06-12

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

    • F6475-7734
    • N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide
    • 2034499-44-8
    • N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
    • AKOS025317761
    • Inchi: 1S/C18H18N2O4S/c21-17(20-12-3-4-15-16(10-12)23-8-7-22-15)14-2-1-6-19-18(14)24-13-5-9-25-11-13/h1-4,6,10,13H,5,7-9,11H2,(H,20,21)
    • InChI Key: VODILMAWXISSDJ-UHFFFAOYSA-N
    • SMILES: S1CCC(C1)OC1C(=CC=CN=1)C(NC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

  • Exact Mass: 358.09872823g/mol
  • Monoisotopic Mass: 358.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 95Ų

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide Pricemore >>

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Additional information on N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide (CAS No. 2034499-44-8): An Emerging Compound in Medicinal Chemistry

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide (CAS No. 2034499-44-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of nicotinamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide is characterized by a substituted nicotinamide moiety linked to a tetrahydrothiophene ring and a 2,3-dihydrobenzo[b][1,4]dioxine scaffold. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity and pharmacological profile.

Recent studies have highlighted the potential of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide has also demonstrated significant anti-cancer activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective potential of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide has also been explored. Research conducted at the University of California has demonstrated that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Parkinson's disease and Alzheimer's disease. These findings suggest that it could be a valuable therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide have been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further preclinical and clinical evaluation.

To further understand the mechanisms underlying the biological activities of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide, ongoing research is focusing on elucidating its molecular targets and signaling pathways. Advanced techniques such as high-throughput screening and computational modeling are being employed to identify potential protein targets and binding sites.

In conclusion, N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydrothiophen-3-yloxy)nicotinamide (CAS No. 2034499-44-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in the treatment of inflammatory diseases, cancer, and neurodegenerative disorders. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it is likely to play an increasingly important role in the field of medicinal chemistry.

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